Syntheses of heterocyclic compounds. Part XII. Halogen-substituted 3-arylsydnones
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000189
Abstract
The reactivity of halogen in the benzene ring and also in the 4-position of the sydnone ring of various arylsydnones towards nucleophiles has been investigated. The course of ring-fission in 4-halogenosydnones induced by primary amines differs from that of secondary amines. The reaction in the latter case provides a preparative route to diamino-acid amides. Several new halogenosydnones are described.
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Journal Nameļ¼Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 16929-05-8
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CAS no.: 197794-83-5
